(R)-methyl tetrahydro-2H-pyran-2-carboxylate

• IUPAC Name: methyl (2R)-oxane-2-carboxylate
• InChI: InChI=1S/C7H12O3/c1-9-7(8)6-4-2-3-5-10-6/h6H,2-5H2,1H3/t6-/m1/s1
• InChI Key: MHZRCUVVJMWSMP-ZCFIWIBFSA-N
• Canonical SMILES: COC(=O)C1CCCCO1
• Isomeric SMILES: COC(=O)[C@H]1CCCCO1
• Molecular Formula: C7H12O3
• Molecular Weight: 144.17 g/mol

Description

(R)-methyl tetrahydro-2H-pyran-2-carboxylate is a chemical compound that has been widely used in scientific research due to its unique properties. It is a chiral building block that has been used in the synthesis of various natural products and pharmaceuticals.

Mechanism of Action

The mechanism of action of (R)-methyl tetrahydro-2H-pyran-2-carboxylate is not well understood. However, it is believed to act as a chiral auxiliary in various chemical reactions. It is also believed to interact with enzymes and other proteins in the body, which may contribute to its biochemical and physiological effects.
Biochemical and Physiological Effects
(R)-methyl tetrahydro-2H-pyran-2-carboxylate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cells, including breast cancer and lung cancer cells. It has also been shown to have anti-inflammatory and antioxidant effects. Additionally, (R)-methyl tetrahydro-2H-pyran-2-carboxylate has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (R)-methyl tetrahydro-2H-pyran-2-carboxylate in lab experiments is its high enantiomeric purity. This makes it a useful chiral building block in various chemical reactions. However, (R)-methyl tetrahydro-2H-pyran-2-carboxylate is relatively expensive, which may limit its use in some experiments.

Future Directions

There are many future directions for the use of (R)-methyl tetrahydro-2H-pyran-2-carboxylate in scientific research. One potential direction is the synthesis of new natural products and pharmaceuticals using (R)-methyl tetrahydro-2H-pyran-2-carboxylate as a chiral building block. Another potential direction is the development of new chiral ligands for asymmetric catalysis. Additionally, (R)-methyl tetrahydro-2H-pyran-2-carboxylate may have potential applications in the treatment of various diseases, including cancer and neurodegenerative diseases. Further research is needed to fully understand the potential of (R)-methyl tetrahydro-2H-pyran-2-carboxylate in these areas.

Synthesis Methods

(R)-methyl tetrahydro-2H-pyran-2-carboxylate can be synthesized using various methods. One of the most commonly used methods is the enzymatic resolution of racemic tetrahydro-2H-pyran-2-carboxylic acid using lipases. This method is highly efficient and produces high yields of (R)-methyl tetrahydro-2H-pyran-2-carboxylate with high enantiomeric purity.

Scientific Research Applications

(R)-methyl tetrahydro-2H-pyran-2-carboxylate has been used in various scientific research applications. It has been used as a chiral building block in the synthesis of various natural products and pharmaceuticals. It has also been used in the synthesis of chiral ligands for asymmetric catalysis. Additionally, (R)-methyl tetrahydro-2H-pyran-2-carboxylate has been used in the synthesis of chiral stationary phases for high-performance liquid chromatography.